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Compound of Interest

Compound Name: Methyl 2-acetoxypropanoate

Cat. No.: B1619064

This technical guide provides essential information regarding Methyl 2-acetoxypropanoate,
tailored for researchers, scientists, and professionals in drug development. The document
covers key identifiers, a representative synthetic workflow, and relevant chemical data.

Core Identifiers

Methyl 2-acetoxypropanoate is a chemical compound with the molecular formula C6H1004.
[1][2] Key identifying information is summarized in the table below for easy reference.

Identifier Value
IUPAC Name methyl 2-acetyloxypropanoate[2]
SMILES CC(C(=0)0C)0OC(=0)C[1][2]
InChiKey QTFFGYLLUHQSAS-UHFFFAOYSA-N[2]
CAS Number 6284-75-9[2]
Molecular Weight 146.14 g/mol [2]
PubChem CID 221165[1][2]
Synthetic Workflow

While specific, detailed experimental protocols for the synthesis of Methyl 2-
acetoxypropanoate were not found in the immediate search, a general workflow for the

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1619064?utm_src=pdf-interest
https://www.benchchem.com/product/b1619064?utm_src=pdf-body
https://www.benchchem.com/product/b1619064?utm_src=pdf-body
https://scitoys.com/scichem/jqp048/221165.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-acetoxypropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-acetoxypropanoate
https://scitoys.com/scichem/jqp048/221165.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-acetoxypropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-acetoxypropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-acetoxypropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-acetoxypropanoate
https://scitoys.com/scichem/jqp048/221165.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-acetoxypropanoate
https://www.benchchem.com/product/b1619064?utm_src=pdf-body
https://www.benchchem.com/product/b1619064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

synthesis of related ester compounds can be conceptualized. A common method for
synthesizing esters is through the Fischer-Speier esterification, which involves reacting a
carboxylic acid with an alcohol in the presence of an acid catalyst. Another approach is the
alkylation of a carboxylate salt.

The following diagram illustrates a generalized workflow for a chemical synthesis, which would
be applicable to the production of Methyl 2-acetoxypropanoate.
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Caption: A generalized workflow for chemical synthesis.
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Biological Activity

Currently, there is limited publicly available information directly detailing the biological activities
or signaling pathways of Methyl 2-acetoxypropanoate. However, the broader class of
arylpropionic acids, to which this compound is structurally related, is known for its anti-
inflammatory properties, primarily through the inhibition of cyclooxygenase (COX) enzymes.
Further research into this specific molecule is required to elucidate its biological functions and
potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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